Cas no 328-74-5 (3,5-Di(trifluoromethyl)aniline)
3,5-Di(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C₈H₅F₆N. Its key structural features include two electron-withdrawing trifluoromethyl groups at the 3- and 5-positions of the aniline ring, enhancing its reactivity in electrophilic substitution and cross-coupling reactions. This compound is widely utilized as a versatile intermediate in pharmaceutical, agrochemical, and material science applications, particularly in the synthesis of bioactive molecules and specialty polymers. The strong inductive effect of the trifluoromethyl groups improves metabolic stability and lipophilicity in derived compounds. It is typically supplied as a high-purity solid or solution, with handling requiring standard precautions for aromatic amines.
328-74-5 structure
Product Name:3,5-Di(trifluoromethyl)aniline
CAS No:328-74-5
MF:C8H5F6N
MW:229.122422933578
MDL:MFCD00000394
CID:36876
PubChem ID:9480
Update Time:2025-11-01
3,5-Di(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Di(trifluoromethyl)aniline
- alpha,alpha,alpha,alpha,alpha,alpha-Hexafluoro-3,5-xylidine
- ,,,’,’,’-Hexafluoro-3,5-xylidine
- ,5-Bis-trifluoromethyl-phenylamine
- ,5-Xylidine, a,a,a,a',a',a'-hexafluoro-
- ,a,a,a',a',a'-Hexafluoro-3,5-xylidine
- 3,5-bis(trifluoromethyl)-anilin
- 3,5-bis(trifluoromethyl)-benzenamin
- 3,5-Bis(trifluoromethyl)benzenamine
- 3,5-Xylidine, alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-
- 3,5-Bis(trifluoromethyl)- aniline
- 3,5-Bis(trifluoromethyl)aniline
- 3,5-bis-trifluoromethyl-aniline
- MBT-NH2
- α,α,α,α',α',α'-Hexafluoro-3,5-xylidine
- alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-3,5-xylidine
- LLV6H6898J
- Aniline,5-bis(trifluoromethyl)-
- 3-12-00-02498 (Beilstein Handbook Reference)
- NSC-3411
- 3,5-Bis(trifluoromethyl)aniline, 97%
- 3',5'-bis-(Trifluoromethyl)aniline
- NSC 3411
- CS-W009500
- 3,5-Bistrifluoromethylaniline
- Z104474858
- AKOS000119781
- NSC3411
- 3,5-bis-trifluoromethylaniline
- AI3-17666
- W-106813
- B1324
- AC-10222
- 3,5-Bis-trifluoromethyl-phenylamine
- .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexafluoro-3,5-xylidine
- Aniline, 3,5-bis(trifluoromethyl)-
- SB79857
- PS-7736
- NS00041841
- 3, .alpha.,.alpha.,.alpha.,.alpha.,.alpha.,.alpha.-hexafluro-
- 5-Amino-a,a,a,a',a',a'-hexafluoro-m-xylene
- 3,5 bistrifluoromethylaniline
- 3,5-Xylidine, alpha,alpha,alpha,alpha,alpha,alpha-hexafluro-
- 3,5-bis-(trifluoromethyl)-aniline
- MFCD00000394
- 3,5-Bis-trifluoromethylanilin
- DTXSID1059814
- Benzenamine,5-bis(trifluoromethyl)-
- HY-W008784
- A5875
- 3,5-Xylidine, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexafluoro-
- Benzenamine, 3,5-bis(trifluoromethyl)-
- 3, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexafluoro-
- FT-0614447
- 3,5-bis-(trifluoromethyl)aniline
- AM62322
- 3.5-bis(trifluoromethyl)aniline
- BIDD:GT0502
- EINECS 206-335-0
- SY020744
- SCHEMBL130383
- 328-74-5
- WLN: FXFFR CZ EXFFF
- BRN 0654318
- 3,5-bistrifluoromethyl aniline
- 3,5 -bis (trifluoromethyl) aniline
- F2190-0471
- EN300-19708
- 3,5-bis(trifluoromethyl)-aniline
- DTXCID2038576
- DB-023899
-
- MDL： MFCD00000394
- Inchi： 1S/C8H5F6N/c9-7(10,11)4-1-5(8(12,13)14)3-6(15)2-4/h1-3H,15H2
- InChI Key： CDIDGWDGQGVCIB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)N)(F)F
- BRN： 654318
Computed Properties
- Exact Mass: 229.03300
- Monoisotopic Mass: 229.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.467
- Melting Point: 3
- Boiling Point: 85°C/15mmHg
- Flash Point: 83 ºC
- Refractive Index: 1.433-1.435
- Water Partition Coefficient: Not miscible in water.
- PSA: 26.02000
- LogP: 3.88760
- Solubility: Not available
3,5-Di(trifluoromethyl)aniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S26-S36/37/39
- RTECS：ZE9800000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD10907)
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
3,5-Di(trifluoromethyl)aniline Customs Data
- HS CODE：29214910
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Di(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004997-25g |
3,5-Bis(trifluoromethyl)aniline |
328-74-5 | 98% | 25g |
￡15.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802047-50g |
3,5-Bis(trifluoromethyl)aniline |
328-74-5 | 98% | 50g |
￥262.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802047-10g |
3,5-Bis(trifluoromethyl)aniline |
328-74-5 | 98% | 10g |
￥62.00 | 2022-01-10 | |
| TRC | B626670-25g |
3,\u200b5-\u200bBis(trifluoromethyl)\u200baniline |
328-74-5 | 25g |
$ 50.00 | 2022-06-07 | ||
| TRC | B626670-50g |
3,\u200b5-\u200bBis(trifluoromethyl)\u200baniline |
328-74-5 | 50g |
$ 65.00 | 2022-06-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019890-10g |
3,5-Di(trifluoromethyl)aniline |
328-74-5 | 98% | 10g |
￥35 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019890-50g |
3,5-Di(trifluoromethyl)aniline |
328-74-5 | 98% | 50g |
￥158 | 2024-05-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15289-10g |
3,5-Bis(trifluoromethyl)aniline, 98% |
328-74-5 | 98% | 10g |
￥334.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15289-50g |
3,5-Bis(trifluoromethyl)aniline, 98% |
328-74-5 | 98% | 50g |
￥1191.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15289-250g |
3,5-Bis(trifluoromethyl)aniline, 98% |
328-74-5 | 98% | 250g |
￥5073.00 | 2023-02-26 |
3,5-Di(trifluoromethyl)aniline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:328-74-5)3,5-Bis(trifluoromethyl)aniline
Order Number:sfd6704;1632409
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:328-74-5)3,5-Di(trifluoromethyl)aniline
Order Number:A1202619
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):153.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:328-74-5)间二(三氟甲基)苯胺
Order Number:LE1632409
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
3,5-Di(trifluoromethyl)aniline Related Literature
-
Bin Zhang,Guiting Chen,Jin Xu,Liwen Hu,Wei Yang New J. Chem. 2016 40 402
-
Yui Fukuda,Yuki Akamatsu,Masataka Umetani,Koki Kise,Kenichi Kato,Atsuhiro Osuka,Takayuki Tanaka Org. Biomol. Chem. 2023 21 1158
-
Akshay Ekanath Hande,Vinay Bapu Ramesh,Kandikere Ramaiah Prabhu Chem. Commun. 2018 54 12113
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Catherine J. Smith,Nikzad Nikbin,Steven V. Ley,Heiko Lange,Ian R. Baxendale Org. Biomol. Chem. 2011 9 1938
-
ángel L. Fuentes de Arriba,María G. Turiel,Luis Simón,Francisca Sanz,Juan F. Boyero,Francisco M. Mu?iz,Joaquín R. Morán,Victoria Alcázar Org. Biomol. Chem. 2011 9 8321
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:328-74-5)3,5-Bis(trifluoromethyl)aniline
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:328-74-5)3,5-Di(trifluoromethyl)aniline
Purity:99%
Quantity:1kg
Price ($):153.0